Cas no 7379-49-9 (2,6-Dimethyl-4-(methylthio)phenol)
7379-49-9 structure
Product Name:2,6-Dimethyl-4-(methylthio)phenol
CAS No:7379-49-9
MF:C9H12OS
MW:168.255981445313
MDL:MFCD00020052
CID:978465
PubChem ID:291784
Update Time:2025-04-19
2,6-Dimethyl-4-(methylthio)phenol Chemical and Physical Properties
Names and Identifiers
-
- 2,6-dimethyl-4-(methylsulfanyl)phenol
- 2,6-dimethyl-4-methylsulfanylphenol
- 2,6-(CH3)2-4-CH3S-C6H2OH
- 2,6-dimethyl-4-methylthiophenol
- 4-methylthio-2,6-xylenol
- AC1L6GMJ
- AC1Q7DVP
- CTK5D8713
- NSC157316
- phenol, 2,6-dimethyl-4-(methylthio)-
- ST4148496
- MFCD00020052
- 2,6-dimethyl-4-(methylthio)phenol
- DTXSID60303201
- 7379-49-9
- SCHEMBL10888518
- 2,6-Dimethyl-4-methylmercaptophenol
- CS-0313894
- E89340
- AKOS005535594
- NSC-157316
- LS-08881
- 2,6-Dimethyl-4-(methylthio)phenol
-
- MDL： MFCD00020052
- Inchi： 1S/C9H12OS/c1-6-4-8(11-3)5-7(2)9(6)10/h4-5,10H,1-3H3
- InChI Key： MGOOYXDTXUPBTC-UHFFFAOYSA-N
- SMILES： S(C)C1C=C(C)C(=C(C)C=1)O
Computed Properties
- Exact Mass: 168.06096
- Monoisotopic Mass: 168.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 45.5Ų
Experimental Properties
- Density: 1.12
- Boiling Point: 267.4°C at 760 mmHg
- Flash Point: 130.5°C
- Refractive Index: 1.585
- PSA: 20.23
- LogP: 2.73090
2,6-Dimethyl-4-(methylthio)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB415788-500 mg |
2,6-Dimethyl-4-(methylthio)phenol, 95%; . |
7379-49-9 | 95% | 500MG |
€195.40 | 2023-02-03 | |
| abcr | AB415788-1 g |
2,6-Dimethyl-4-(methylthio)phenol, 95%; . |
7379-49-9 | 95% | 1g |
€239.00 | 2023-04-24 | |
| abcr | AB415788-5 g |
2,6-Dimethyl-4-(methylthio)phenol, 95%; . |
7379-49-9 | 95% | 5g |
€656.50 | 2023-04-24 | |
| abcr | AB415788-10 g |
2,6-Dimethyl-4-(methylthio)phenol, 95%; . |
7379-49-9 | 95% | 10g |
€1074.00 | 2023-04-24 | |
| TRC | D265630-250mg |
2,6-Dimethyl-4-(methylthio)phenol |
7379-49-9 | 250mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D265630-500mg |
2,6-Dimethyl-4-(methylthio)phenol |
7379-49-9 | 500mg |
$ 300.00 | 2022-06-05 | ||
| TRC | D265630-1000mg |
2,6-Dimethyl-4-(methylthio)phenol |
7379-49-9 | 1g |
$ 480.00 | 2022-06-05 | ||
| abcr | AB415788-500mg |
2,6-Dimethyl-4-(methylthio)phenol, 95%; . |
7379-49-9 | 95% | 500mg |
€205.00 | 2025-04-16 | |
| abcr | AB415788-1g |
2,6-Dimethyl-4-(methylthio)phenol, 95%; . |
7379-49-9 | 95% | 1g |
€237.00 | 2025-04-16 | |
| abcr | AB415788-5g |
2,6-Dimethyl-4-(methylthio)phenol, 95%; . |
7379-49-9 | 95% | 5g |
€637.00 | 2025-04-16 |
2,6-Dimethyl-4-(methylthio)phenol Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
7379-49-9 (2,6-Dimethyl-4-(methylthio)phenol) Related Products
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- 7379-47-7(Phenol, 2,4-dimethyl-6-(methylthio)-)
- 32867-65-5(2-(hydroxymethyl)-6-methyl-4-(methylthio)phenol)
- 3957-68-4(Thiocyanic acid,4-hydroxy-3,5-dimethylphenyl ester)
- 43132-86-1(2,6-dimethyl-4-sulfanylphenol)
- 18508-61-7(Phenol,2,2'-thiobis[4,6-dimethyl-)
- 32281-01-9(4-Mercapto-O-cresol)
- 3795-76-4(2-methyl-4-methylsulfanylphenol)
- 18525-99-0(Phenol,4,4'-thiobis[2,6-dimethyl-)
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